Cas no 2377608-26-7 (4-(tert-Butyldimethylsilyloxy)-3-chloro-2-fluorophenylboronic acid)

• Product Name: 4-(tert-Butyldimethylsilyloxy)-3-chloro-2-fluorophenylboronic acid
• CAS No: 2377608-26-7
• MF: C₁₂H₁₉BClFO₃Si
• MW: 304.62536740303
• CID: 5523837
• Update Time: 2025-05-21

4-(tert-Butyldimethylsilyloxy)-3-chloro-2-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-(tert-Butyldimethylsilyloxy)-3-chloro-2-fluorophenylboronic acid

• Inchi： 1S/C12H19BClFO3Si/c1-12(2,3)19(4,5)18-9-7-6-8(13(16)17)11(15)10(9)14/h6-7,16-17H,1-5H3
• InChI Key： XNAVSQMUJDLNSD-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(O[Si](C(C)(C)C)(C)C)C(Cl)=C1F)(O)O

Additional information on 4-(tert-Butyldimethylsilyloxy)-3-chloro-2-fluorophenylboronic acid

Introduction to 4-(tert-Butyldimethylsilyloxy)-3-chloro-2-fluorophenylboronic Acid (CAS No. 2377608-26-7)

4-(tert-Butyldimethylsilyloxy)-3-chloro-2-fluorophenylboronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical and materials science due to its versatile reactivity and structural features. This compound, identified by its CAS number 2377608-26-7, is particularly valued for its role as an intermediate in the synthesis of boronic acid derivatives, which are widely employed in cross-coupling reactions such as the Suzuki-Miyaura coupling. These reactions are pivotal in constructing complex organic molecules, including pharmaceuticals and advanced materials.

The molecular structure of 4-(tert-Butyldimethylsilyloxy)-3-chloro-2-fluorophenylboronic acid incorporates several key functional groups that enhance its utility. The presence of a tert-butyldimethylsilyloxy (TBS) group provides stability against hydrolysis and oxidation, making it an ideal candidate for long synthetic sequences where sensitivity to environmental conditions is a concern. Additionally, the combination of a chloro substituent at the 3-position and a fluoro substituent at the 2-position introduces electronic and steric effects that can be fine-tuned to influence reaction outcomes. This structural design allows for precise control over selectivity and yield in subsequent transformations.

In recent years, there has been a surge in research focused on developing novel boronic acid derivatives for therapeutic applications. The 4-(tert-Butyldimethylsilyloxy)-3-chloro-2-fluorophenylboronic acid has been explored as a precursor in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in generating boron-containing compounds that exhibit inhibitory effects on enzymes involved in cancer metabolism. The fluoro substituent, in particular, has been shown to enhance binding affinity and metabolic stability, attributes that are critical for drug candidates.

The pharmaceutical industry has also leveraged this compound in the development of radiopharmaceuticals. Boron-containing molecules are of interest in nuclear medicine due to their ability to accumulate selectively in tumors, facilitating targeted radiotherapy. The stability provided by the TBS group ensures that the boron moiety remains intact during biological distribution, while the chloro and fluoro substituents can be tailored to optimize biodistribution and radiation absorption. Preliminary clinical trials have highlighted promising results using derivatives of this compound in conjunction with alpha-emitter therapy for certain malignancies.

Beyond pharmaceuticals, 4-(tert-Butyldimethylsilyloxy)-3-chloro-2-fluorophenylboronic acid finds applications in materials science, particularly in the synthesis of organic electronic components. The ability to precisely modify aromatic rings with functional groups like chloro and fluoro allows for the creation of materials with tailored electronic properties. Researchers have utilized this compound to develop novel organic semiconductors and light-emitting diodes (OLEDs), where such boronic acids serve as key intermediates in polymerization processes.

The synthesis of 4-(tert-Butyldimethylsilyloxy)-3-chloro-2-fluorophenylboronic acid itself is a testament to advancements in synthetic organic chemistry. Modern methodologies have enabled efficient preparation through multi-step sequences involving halogenation, fluorination, and silylation reactions. These processes often employ palladium-catalyzed cross-coupling steps, which highlight the interconnectedness of different reaction paradigms in modern synthetic chemistry. The compound's robustness under various reaction conditions makes it a preferred choice for researchers aiming to push the boundaries of molecular construction.

Recent publications have begun to explore the use of computational chemistry to predict and optimize reactions involving this compound. Machine learning models have been trained on large datasets of boronic acid derivatives to predict reaction outcomes with high accuracy. Such tools are invaluable for designing experiments efficiently, reducing trial-and-error approaches, and accelerating the discovery pipeline. The integration of computational methods with experimental work exemplifies the interdisciplinary nature of contemporary chemical research.

The environmental impact of using organoboron compounds like 4-(tert-Butyldimethylsilyloxy)-3-chloro-2-fluorophenylboronic acid is also a topic of growing interest. While boron-based materials offer numerous advantages, their disposal and potential persistence in ecosystems must be carefully managed. Researchers are actively investigating green chemistry alternatives, such as biodegradable boronic acids or catalytic systems that minimize waste generation. These efforts align with broader sustainability goals within the chemical industry.

In conclusion,4-(tert-Butyldimethylsilyloxy)-3-chloro-2-fluorophenylboronic acid (CAS No. 2377608-26-7) represents a cornerstone compound in modern synthetic chemistry with far-reaching implications across pharmaceuticals, materials science, and environmental chemistry. Its unique structural features enable innovative applications while posing challenges that drive further research into sustainable methodologies. As our understanding of molecular interactions deepens, compounds like this will continue to play a pivotal role in advancing scientific frontiers.